1-Dodecylpyrrolidine

• Molecular Formula: C16H33N
• Molecular Weight: 239.44 g/mol
• IUPAC Name: 1-dodecylpyrrolidine
• InChI: InChI=1S/C16H33N/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-17/h2-16H2,1H3
• InChI Key: JVCRHTKQAPRUKG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCN1CCCC1

Description

1-Dodecylpyrrolidine is a useful research compound. Its molecular formula is C16H33N and its molecular weight is 239.44 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

47 g pyrrolidine, 149.5 g 1-bromododecane and 83 g potassium carbonate were added to 560 mL acetone. The reaction mixture was heated at 55° C. for 24 hr, then filtered. Solvent was removed from the filtrate, yielding 92 g N-dodecylpyrrolidine. 80 g N-dodecylpyrrolidine and 52.6 g 1-bromo-3-chloropropane were dissolved in 133 mL methanol and the reaction mixture was heated at 65° C. for 18 hr. After cooling to room temperature, methanol was removed under reduced pressure. The residue was poured into 2 L diethylether with stirring and the mixture was allowed to stand for another 6 hr. The white precipitate thus formed was filtered and was dried at 40° C. under a vacuum for 24 hr yielding 85 g (3-chloropropyl)dodecylpyrrolidinium bromide as a white solid.